![molecular formula C9H11NO3 B1293854 Methyl 5-amino-2-methoxybenzoate CAS No. 22802-67-1](/img/structure/B1293854.png)
Methyl 5-amino-2-methoxybenzoate
Overview
Description
Methyl 5-amino-2-methoxybenzoate (MAMB) is a chemical compound that has been used in scientific research for a variety of applications. It is a derivative of benzoic acid, and is composed of a methyl group attached to the carboxyl group of benzoic acid. MAMB has been used in a variety of fields, including biochemistry, pharmacology, and toxicology. It has been used to study the effects of certain compounds on the body, and to investigate the mechanisms of action of certain drugs.
Scientific Research Applications
Synthesis of Chemical Intermediates
Methyl 5-amino-2-methoxybenzoate serves as an intermediate in the synthesis of various chemical compounds. For instance, it's used in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, a potent antipsychotic medication. The synthesis process involves methylation, ethylation, and oxidation steps, showcasing the compound's versatility in chemical synthesis (Wang Yu, 2008).
Pharmaceutical Synthesis
This compound is also employed in the industrial synthesis of pharmaceuticals like metoclopramide. It's synthesized via methylation of p-aminosalicylic acid and further processed to produce metoclopramide, indicating its utility in creating complex pharmaceutical compounds (M. Murakami et al., 1971).
Quantitative Analysis in Pharmaceuticals
In pharmaceutical analysis, this compound is used for the quantitative analysis of sulpiride and its impurities. A thin-layer chromatographic method has been developed for determining sulpiride and its impurities, including methyl 5-sulphamoyl-2-methoxybenzoate, highlighting its role in ensuring the purity and quality of pharmaceutical products (D. Agbaba et al., 1999).
Safety and Hazards
“Methyl 5-amino-2-methoxybenzoate” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Mechanism of Action
Target of Action
The primary targets of Methyl 5-amino-2-methoxybenzoate are currently unknown. This compound is a derivative of benzoic acid, which is often used in the pharmaceutical industry due to its antimicrobial properties . .
Mode of Action
The mode of action of this compound is not well-studied. As a derivative of benzoic acid, it may share some of its properties. Benzoic acid derivatives are often used for their antimicrobial properties, which they exert by disrupting the cell wall of bacteria . .
Biochemical Pathways
Given its potential antimicrobial properties, it may interfere with the synthesis of peptidoglycan, a key component of bacterial cell walls . .
Pharmacokinetics
It has been reported that the compound has high gastrointestinal absorption and is able to permeate the blood-brain barrier .
Result of Action
If it shares the antimicrobial properties of other benzoic acid derivatives, it may lead to the disruption of bacterial cell walls, leading to cell death . .
Biochemical Analysis
Biochemical Properties
Methyl 5-amino-2-methoxybenzoate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with proteomic research products . The nature of these interactions often involves binding to specific sites on enzymes or proteins, thereby influencing their activity. These interactions can lead to either inhibition or activation of the enzymes, depending on the specific biochemical context.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been used in studies related to skeletal muscle metabolism . The compound can modulate signaling pathways, leading to changes in gene expression and metabolic activities within the cell.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. These interactions can result in enzyme inhibition or activation, depending on the context. For instance, it has been used in proteomics research to study its binding interactions . Additionally, changes in gene expression can occur as a result of these interactions, further influencing cellular functions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its effects can diminish over time due to degradation . Long-term studies in vitro and in vivo have provided insights into its sustained impact on cellular functions.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Research has shown that at lower dosages, the compound can have beneficial effects, such as alleviating symptoms in schizophrenia models . At higher dosages, toxic or adverse effects may be observed. These threshold effects are crucial for determining the safe and effective use of the compound in research and therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, its interactions with enzymes in the metabolic pathways can lead to changes in the levels of certain metabolites . Understanding these pathways is essential for elucidating the compound’s role in cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation within different cellular compartments . The distribution patterns are critical for understanding its overall impact on cellular functions and its potential therapeutic applications.
Subcellular Localization
This compound exhibits specific subcellular localization patterns. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. These localization patterns can affect the compound’s activity and function within the cell . Understanding its subcellular localization is crucial for elucidating its precise role in cellular processes.
properties
IUPAC Name |
methyl 5-amino-2-methoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCXCIPPRCFAAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50177357 | |
Record name | Methyl 5-amino-o-anisate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22802-67-1 | |
Record name | Benzoic acid, 5-amino-2-methoxy-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22802-67-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-amino-o-anisate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022802671 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 5-amino-o-anisate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50177357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 5-amino-o-anisate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.104 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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